N-(3-acetylphenyl)-1-(2-chloro-6-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
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Description
N-(3-acetylphenyl)-1-(2-chloro-6-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H16ClFN2O3 and its molecular weight is 398.82. The purity is usually 95%.
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Scientific Research Applications
Asymmetric Synthesis of Amino Acids
The research has demonstrated the utilization of novel fluorine-containing chiral auxiliaries, including compounds structurally similar to N-(3-acetylphenyl)-1-(2-chloro-6-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, in the efficient and rapid asymmetric synthesis of (S)-α-amino acids. These compounds and their Ni(II) complexes exhibit enhanced reaction rates and stereoselectivities, underscoring their potential in producing amino acids with high enantiomeric purity, which is essential for pharmaceutical applications (Saghyan et al., 2010).
Chiral Auxiliaries for Asymmetric Synthesis
Further research highlights the synthesis of new chiral auxiliaries similar to this compound, which have been applied in the asymmetric synthesis of (S)-α-amino acids. These compounds, specifically halo-substituted versions, have shown to be particularly effective for the highly stereoselective synthesis of α-methyl-α-amino acids, indicating significant potential in the development of novel pharmaceuticals (Belokon’ et al., 2002).
Fluorescence Quenching Studies
The compound this compound and its analogs have been studied for their fluorescence quenching properties in the presence of aniline and carbon tetrachloride across various solvents. These studies offer insights into the quenching mechanisms, contributing to the understanding of how such compounds interact in different environments, which is relevant for designing sensitive materials for chemical sensors (Patil et al., 2013).
Antimicrobial Activity
Compounds structurally related to this compound have been synthesized and evaluated for their antimicrobial activities. This research is crucial for the discovery of new antibacterial and antifungal agents, with specific compounds showing significant activity against certain microbial strains, offering a pathway for the development of new antimicrobial drugs (Ahsan et al., 2016).
Electrochromic and Polyamide Materials
Studies have focused on the synthesis and characterization of new polyamides and polyimides containing groups structurally similar to this compound. These materials exhibit high glass transition temperatures and stability, with potential applications in electrochromic devices and advanced polymer materials due to their unique electronic properties (Liaw et al., 2002).
properties
IUPAC Name |
N-(3-acetylphenyl)-1-[(2-chloro-6-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16ClFN2O3/c1-13(26)14-5-2-6-15(11-14)24-20(27)16-7-4-10-25(21(16)28)12-17-18(22)8-3-9-19(17)23/h2-11H,12H2,1H3,(H,24,27) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NQSVNUIQQLCRQY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CN(C2=O)CC3=C(C=CC=C3Cl)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16ClFN2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.